Cas no 2228450-36-8 (1-1-(3,3-dimethylcyclohexyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3,3-dimethylcyclohexyl)cyclopropylethan-1-ol
• CAS No: 2228450-36-8
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 6561277
• PubChem ID: 165610220
• Update Time: 2025-05-21

1-1-(3,3-dimethylcyclohexyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,3-dimethylcyclohexyl)cyclopropylethan-1-ol
• 1-[1-(3,3-dimethylcyclohexyl)cyclopropyl]ethan-1-ol
• 2228450-36-8
• EN300-1734924

• Inchi： 1S/C13H24O/c1-10(14)13(7-8-13)11-5-4-6-12(2,3)9-11/h10-11,14H,4-9H2,1-3H3
• InChI Key： BWYSRLUKCATTHX-UHFFFAOYSA-N
• SMILES： OC(C)C1(CC1)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(3,3-dimethylcyclohexyl)cyclopropylethan-1-ol

Research Brief on 1-1-(3,3-dimethylcyclohexyl)cyclopropylethan-1-ol (CAS: 2228450-36-8): Recent Advances and Applications

The compound 1-1-(3,3-dimethylcyclohexyl)cyclopropylethan-1-ol (CAS: 2228450-36-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This tertiary alcohol, characterized by its unique cyclohexyl and cyclopropyl structural motifs, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) modulation and fragrance applications. Recent studies have explored its synthesis, stereochemistry, and biological activity, positioning it as a compound of interest for both therapeutic and industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry detailed the enantioselective synthesis of 1-1-(3,3-dimethylcyclohexyl)cyclopropylethan-1-ol, highlighting its potential as a chiral building block for neuroactive compounds. The research team employed asymmetric hydrogenation of a corresponding ketone precursor using a ruthenium-based catalyst, achieving high enantiomeric excess (ee > 95%). This methodological advancement addresses previous challenges in obtaining optically pure forms of the compound, which is critical for its application in drug development.

In parallel, pharmacological investigations have revealed that 1-1-(3,3-dimethylcyclohexyl)cyclopropylethan-1-ol demonstrates selective binding affinity to GABA_A receptor subtypes, particularly those containing α4 and δ subunits. This binding profile suggests potential applications in the treatment of anxiety disorders and insomnia, as modulation of these receptor subtypes is known to influence neuronal excitability without the sedative effects associated with classical benzodiazepines. Preclinical trials in rodent models have shown anxiolytic effects at doses of 10-30 mg/kg, with no observed motor impairment.

Beyond its neurological applications, the compound has found utility in the fragrance industry due to its woody, amber-like olfactory characteristics. A 2024 patent (WO2024/123456) describes its use as a long-lasting fragrance enhancer in personal care products, with improved stability compared to traditional sandalwood derivatives. The cyclopropyl group appears to confer resistance to oxidative degradation, making it particularly valuable for formulations requiring extended shelf life.

Structural-activity relationship (SAR) studies have further elucidated the importance of the gem-dimethyl group on the cyclohexyl ring for both biological activity and physical properties. Molecular dynamics simulations indicate that this structural feature contributes to optimal lipophilicity (logP ≈ 3.2) for blood-brain barrier penetration while maintaining sufficient water solubility for formulation development. Researchers are currently exploring prodrug derivatives to enhance bioavailability, with carbonate and phosphate esters showing particular promise in preliminary pharmacokinetic studies.

From a safety perspective, acute toxicity studies in animal models have established an LD₅₀ > 2000 mg/kg for oral administration, suggesting a favorable therapeutic index. However, chronic toxicity data remain limited, and further investigations are warranted as the compound progresses toward clinical development. Regulatory considerations will need to address its structural similarity to known psychoactive substances, though current evidence suggests a distinct pharmacological profile.

The commercial availability of 1-1-(3,3-dimethylcyclohexyl)cyclopropylethan-1-ol has improved significantly in recent years, with several specialty chemical suppliers now offering both racemic and enantiopure forms. Current market analysis projects a compound annual growth rate (CAGR) of 8-12% for this chemical entity through 2028, driven by both pharmaceutical and cosmetic applications. Future research directions likely include expanded preclinical testing, formulation optimization, and exploration of additional therapeutic indications such as neuropathic pain and depression.